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Compound of Interest

Compound Name: 4-Methoxycyclohexanone

Cat. No.: B142444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Methoxycyclohexanone (CAS

No. 13482-23-0), a key chemical intermediate with significant applications in pharmaceutical

synthesis and other industries. This document details its commercial availability from various

suppliers, summarizes key technical data, outlines synthetic methodologies, and provides a

general experimental workflow for its preparation and purification.

Commercial Availability and Suppliers
4-Methoxycyclohexanone is readily available from a range of chemical suppliers. The

following table summarizes a selection of commercial sources and the quantitative data they

provide. Purity levels are generally high, though it is recommended to request lot-specific

certificates of analysis for detailed impurity profiles.
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Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Additional
Information

--INVALID-

LINK--
13482-23-0 C₇H₁₂O₂ 128.17 -

Biochemical

for

proteomics

research.[1]

--INVALID-

LINK--
13482-23-0 - - -

Distributes for

Frontier

Specialty

Chemicals.[2]

--INVALID-

LINK--
13482-23-0 - - High

Leading

manufacturer

in China.[3]

--INVALID-

LINK--
13482-23-0 - - - -

--INVALID-

LINK--
13482-23-0 C₇H₁₂O₂ - - -

--INVALID-

LINK--
13482-23-0 - 128.17 99%

Boiling Point:

53-

55°C/5mm.[4]

[5]

--INVALID-

LINK--
13482-23-0 - - -

For

experimental/

research use.

[6]

--INVALID-

LINK--
13482-23-0 C₇H₁₂O₂ 128.17 ≥97% [7]

--INVALID-

LINK--
13482-23-0 C₇H₁₂O₂ 128.17 -

Storage:

Sealed in dry,

2-8°C.[8]
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--INVALID-

LINK--
13482-23-0 - - -

Certified

reference

materials.[9]

--INVALID-

LINK--
13482-23-0 C₇H₁₂O₂ 128.17 -

Applications in Drug Development and Industry
4-Methoxycyclohexanone is a versatile intermediate in organic synthesis. Its primary

applications include:

Pharmaceutical Synthesis: It serves as a crucial building block in the synthesis of various

pharmaceutical agents. Notably, it is used in the preparation of antitumor agents and

complex molecules with potential therapeutic value.[3][10] For instance, it is a key

intermediate in the synthesis of the insecticide spirotetramat.[4][6]

Fragrance Industry: Its structural features make it a useful component in the synthesis of

fragrance compounds.[3]

Chemical Research: It is employed in the selective synthesis of cyclohexanol intermediates

from lignin-based phenolics, which is relevant to the conversion of biomass into valuable

chemicals.[3]

Synthesis Methodologies
Several methods for the synthesis of 4-Methoxycyclohexanone have been reported in the

literature. The most common approaches start from either 4-methoxyphenol or 4-

methoxycyclohexanol.

Common Synthetic Routes:

Oxidation of 4-methoxycyclohexanol: This method involves the oxidation of 4-

methoxycyclohexanol using various oxidizing agents. A Chinese patent describes a method

using an oxygen-containing gas as the oxidant in the presence of a catalyst, which is

presented as an environmentally friendly approach with high yield.[6] Another reported

method uses pyridinium chlorochromate (PCC) in methylene chloride.[1]
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Catalytic Hydrogenation of 4-methoxyphenol: This approach involves the hydrogenation of 4-

methoxyphenol over a catalyst, such as palladium on carbon (Pd/C), in a suitable solvent like

cyclohexane.[3][10] This method is often favored for its clean production process and high

yield.[3]

Detailed Experimental Protocol: Oxidation of 4-
Methoxycyclohexanol with Pyridinium Chlorochromate
(PCC)[1]
This protocol is based on a literature procedure for the oxidation of 4-methoxycyclohexanol to

4-methoxycyclohexanone.

Materials:

4-methoxycyclohexanol (4.2 g)

Pyridinium chlorochromate (PCC) (11 g)

Methylene chloride (CH₂Cl₂)

Florisil for column chromatography

Procedure:

To a reaction flask, add 11 g of pyridinium chlorochromate and methylene chloride.

Prepare a solution of 4.2 g of 4-methoxycyclohexanol in 30 ml of methylene chloride.

Add the 4-methoxycyclohexanol solution to the PCC suspension.

Stir the reaction mixture at room temperature for 3 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, purify the reaction mixture using a Florisil column.

Elute the product with a suitable solvent system.
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Combine the fractions containing the product and remove the solvent under reduced

pressure.

Further purify the product by distillation to obtain 4-methoxycyclohexanone (3.7 g).

Experimental Workflow: Synthesis and Purification
The following diagram illustrates a general workflow for the synthesis and purification of 4-
Methoxycyclohexanone, applicable to various laboratory-scale preparations.
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Synthesis and Purification Workflow

Conclusion
4-Methoxycyclohexanone is a commercially accessible and highly valuable chemical

intermediate for researchers and professionals in drug development and other chemical

industries. Its utility as a precursor for complex molecules, including pharmaceuticals,

underscores its importance.[3][10] This guide provides a foundational understanding of its

commercial landscape, applications, and synthetic methodologies to support its effective

procurement and use in research and development. For detailed specifications, it is always

recommended to consult the suppliers directly and request lot-specific analytical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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